1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one

• Molecular Formula: C9H10BrNOS
• Molecular Weight: 260.15 g/mol
• IUPAC Name: 1-(2-amino-5-sulfanylphenyl)-1-bromopropan-2-one
• InChI: InChI=1S/C9H10BrNOS/c1-5(12)9(10)7-4-6(13)2-3-8(7)11/h2-4,9,13H,11H2,1H3
• InChI Key: MUEKCSGQHYCJEO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC(=C1)S)N)Br

Description

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one is an organic compound with a unique structure that includes an amino group, a mercapto group, and a bromopropanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one typically involves the reaction of 2-amino-5-mercaptobenzene with 1-bromopropan-2-one under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and reaction time. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one undergoes various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form disulfides or sulfonic acids.

Reduction: The carbonyl group in the bromopropanone moiety can be reduced to form alcohols.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often require bases like triethylamine or sodium hydroxide.

Major Products Formed

Oxidation: Disulfides, sulfonic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, including heterocyclic compounds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of corrosion inhibitors and other protective coatings.

Mechanism of Action

The mechanism of action of 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one involves its interaction with various molecular targets. The amino and mercapto groups can form hydrogen bonds and coordinate with metal ions, respectively. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

2-Amino-5-mercapto-1,3,4-thiadiazole: Shares the mercapto and amino groups but has a different ring structure.

1-(2-Amino-5-mercaptophenyl)-2-bromopropan-1-one: Similar structure but with a different position of the bromine atom.

Uniqueness

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one is unique due to its combination of functional groups and the specific positioning of the bromine atom, which imparts distinct chemical reactivity and biological activity compared to similar compounds .